Rare earth-doped spinel nano ferrites are attaining importance as heterogeneous nanocatalysts for the degradation of organic effluents. Rare earth metal doping increases the electrical and optical properties, as well as the surface-to-volume ratio of the bare sample. In this work, NiFe2O4 (NF) and Nd-NiFe2O4 (NF-1) were successfully synthesized via the co-precipitation route. Carbon nanotubes (CNT)-based nanocomposite (NF-2) was prepared using the ultra-sonication method. The prepared materials were analyzed via various physiochemical approaches. The degradation efficiency of these materials was analyzed for the degradation of Rhodamine B, methylene blue, and benzoic acid. NF-2 shows the highest efficiency among all the prepared catalysts. It shows 83.87%, 90.80%, and 66.96% degradation of Rhodamine B, methylene blue, and benzoic acid, respectively. The reason for the superior activity of NF-2 is the existence of rare earth Nd ions and CNTs. The surface area of NF increases due to the presence of carbon nanotubes and enhanced surface area provides more active sites for the degradation reaction.

In perovskite EuTiO3, the magnetic characteristics and magnetocaloric effect (MCE) can be flexibly regulated by converting the magnetism from antiferromagnetic to ferromagnetic. In the present work, a series of Eu(Ti,Nb,Mn)O3 compounds, abbreviated as ETNMO for convenience of description, was fabricated and their crystallography, magnetism together with cryogenic magnetocaloric effects were systematically investigated. The crystallographic results demonstrate the cubic perovskite structure for all the compounds, with the space group of Pm3m. Two magnetic phase transitions are observed in these second-order phase transition (SOPT) materials. The joint substitution of elements Mn and Nb can considerably manipulate the magnetic phase transition process and magnetocaloric performance of the ETNMO compounds. As the Mn content increases, gradually widened –ΔSM-T curves are obtained, and two peaks with a broad shoulder are observed in the –ΔSM-T curves for Δμ0H≤0–1 T. Under a field change of 0–5 T, the values of maximum magnetic entropy change (−ΔSmax M) and refrigeration capacity (RC) are evaluated to be 34.7 J/(kg·K) and 364.9 J/kg for EuTi0.8625Nb0.0625Mn0.075O3, 27.8 J/(kg·K) and 367.6 J/kg for EuTi0.8375Nb0.0625Mn0.1O3, 23.2 J/(kg·K) and 369.2 J/kg for EuTi0.8125Nb0.0625Mn0.125O3, 17.1 J/(kg·K) and 357.6 J/kg for EuTi0.7875Nb0.0625Mn0.15O3, respectively. The considerable MCE parameters make the ETNMO compounds potential candidates for cryogenic magnetic refrigeration.

In this paper, we analyzed the physical characteristics of the ternary alloys RE2Rh3Ge (RE = Pr and Sm) using the first principles calculation based on functional density theory integrated in the WIEN2K code. The calculated formation energies of Pr2Rh3Ge and Sm2Rh3Ge are −5.3827 and −5.2782 eV/atom, respectively, showing that these alloys may exist stably. The results of the band structure and density of states indicate that all of the compounds tested are magnetic metals, and their magnetism is mostly related to the contribution of Pr and Sm atoms. The total magnetic moments of Pr2Rh3Ge and Sm2Rh3Ge are 4.07245 and 11.16161 μB/f.u, respectively. Thermodynamic parameters such as heat capacity at constant pressure, entropy, Debye temperature, lattice volume, compressibility coefficients, and Grüneisen parameter alloys were calculated using the Gibbs algorithm and studied in depth over a large temperature range of 0–900 K. The Debye temperature increases with increasing pressure and decreases with decreasing temperature. Moreover, the Debye temperatures calculated at P = 0 GPa and T = 300 K are equal to be 342 and 322 K for Pr2Rh3Ge and Sm2Rh3Ge, respectively. The optical characteristics such as the real and imaginary portions of the dielectric function, the absorption coefficient, the energy-loss function, and the refractive index were investigated and discussed in more depth.

As a kind of non-destructive testing method, magnetic particle inspection is widely used in the fields of aviation and high-speed rail. The properties of magnetic fluorescent bifunctional composites, such as fluorescence intensity and magnetic properties, have increasing demands in magnetic particle inspection. Rare earth compounds offer potential as novel materials for fluorescent magnetic bifunctional composites due to their excellent optical properties and extremely narrow emission spectra. In this work, the rare earth fluorescent material Y2O2S:Eu3+ was synthesized by solid–state reaction method. Fe3O4 nanoparticles prepared by hydrothermal method were uniformly coated on the Y2O2S:Eu3+ particles through physical adsorption of surfactants. The obtained Fe3O4@Y2O2S:Eu3+ exhibits dark red color under the ultraviolet light. In addition, X-ray diffraction, morphology, photoluminescence and hysteresis loop of Fe3O4@Y2O2S:Eu3+ were investigated. The luminescence mechanism of Y2O2S:Eu3+ is described in detail. Fe3O4@Y2O2S:Eu3+ displays good paramagnetism and has a good controllability under a magnetic field. The magnetic particle inspection of Fe3O4@Y2O2S:Eu3+ was performed using a 4-pole electromagnet and a test piece shim. The magnetic fluorescent bifunctional composite presented in this work can be applied for non-destructive testing.

The toxicity of lead ions has become the severe challenge for the all-inorganic lead halide perovskite materials, although some works have reported the lead-free perovskite nanocrystals (NCs), the photoluminescence quantum yield (PLQY) of these materials is still not unsatisfactory. Meanwhile, because the halogen ions can be easily exchanged, the controllable multicolor emission in perovskite NCs is difficult to realize in current reports. In this work, we introduced lanthanide ions into lead-free Cs3Sb2Cl9 perovskite NCs. Benefitting from the energy transfer between Cs3Sb2Cl9 perovskite NC host and lanthanide ions, the multicolor emission was realized. Based on controlling the doping concentration of Tb3+ and Eu3+ ions, the white light emission under UV excitation would be turned easily in the Tb3+/Eu3+ codoped NCs. In addition, efficient energy transfer from perovskite NCs to Tb3+ or Eu3+ ions is beneficial to improving the optical properties of lead-free perovskite NCs, resulting in maximum PLQYs of red, green and white light emission of 22.6%, 19.7% and 28.5%, respectively. Finally, a white light emitting device (WLED) was fabricated with a power efficiency of 18.5 lm/W, which presents the Commission Internationale de l’Eclairage (CIE) of (0.33, 0.35).

In recent years, deep eutectic solvents have attracted increasing interest as effective extractants for the separation of both organic substances and metals from various objects. Acid-based deep eutectic solvents are most often used as extractants for the extraction of metals. In this work, for the first time, the extraction efficiency of rare and rare earth elements (Y, Zr, Nb, La, Ce, Pr, Nd, Sm, Eu, Gd, Tb, Dy, Ho, Er, Tm, Yb, Lu, Hf and Ta) from mining tailings and Na, K, Ca, Mg, Cu, Fe, Mn, Pb, Ba, Ni and Sr from biodiesel samples using acidic deep eutectic solvents and saturated aqueous solutions of the same acids (malonic, malic, tartaric and citric) is compared. For this, deep eutectic solvents based on acids and their aqueous saturated solutions were prepared and studied. The prepared mixtures were analyzed by IR spectroscopy to confirm the formation of eutectic solvents. Properties such as the density and viscosity of the resulting mixtures were also investigated, as this can be of key importance for the efficiency of metal extraction. The extraction of rare earth metals from mining tailings took a long time (up to several days), while the extraction of metals from fuel took no more than 30 min. Atomic emission spectral methods were used as an analysis method. It is shown that the extraction efficiency with aqueous solutions is better than that with eutectic solvents, which casts doubt on the need for deep eutectic solvents use in this area.

Full-spectrum phosphor-converted white-light-emitting diodes (pc-WLED) are emerging as a mainstream technology in semiconductor lighting. Nevertheless, high-performance blue phosphor which can be excited efficiently by a 400 nm NUV diode chip is still lacking. Herein, we present a blue-emitting Na3KMg7(PO4)6:Eu2+ phosphor synthesized by the solid-reaction method. Particularly, we find that the using of Li2CO3 as flux can significantly improve the crystal quality and thus the emission efficiency of the phosphor. Meanwhile, the excitation peak of the phosphor shifts from 365 to 400 nm, which is pivotal for efficient NUV (400 nm) diode chip excitation. The practical Eu2+ concentration is also enhanced by using Li2CO3 as flux, and the absorption efficiency is greatly increased. This phosphor exhibits superior PL thermal stability, namely retains 94% integrated photoluminescence intensity at 150 °C of that at 25 °C. As a result, the optimized phosphor shows an emission band peaked at 437 nm with a bandwidth of 40 nm and a high external photoluminescence quantum yield of 51.7%. Finally, a pc-WLED was fabricated by using NKMPO:Eu2+ blue, Sr2SiO4:Eu2+ green, CaAlSiN3:Eu2+ red phosphors, and a 400 nm NUV diode chip. It shows a high color rendering index of Ra = 96.4 and a correlated color temperature of 4358 K. These results prove that NKMPO:Eu2+ is a promising blue phosphor for full-spectrum WLED based on NUV diode chips.

Five perovskite ceramics samples of Ba1–xErxSnO3 with x = 0.00, 0.05, 0.10, 0.15, and 0.20 were synthesized using the conventional solid–state reaction method. The prepared samples were characterized by X-ray diffraction (XRD), Fourier transforms infrared (FTIR), and UV–Vis spectroscopy. The shielding properties against ionizing radiation were also investigated. The XRD analysis shows the perovskite cubic structure as the major phase in all samples. The FTIR reveals a distinctive band around 614–620 cm−1 ascribed to the antisymmetric O–Sn–O vibration. UV–Vis spectroscopy was used to determine the bandgap according to diffuse reflectance, and the results display a fixed enhancement in the bandgap from 3.2 to 3.3 eV for all samples. Gamma-ray shielding properties of the synthesized samples were experimentally measured and compared with XCOM computational results. The relative differences (Δ,%) between experimental and theoretical values are low and fall within the 0.446%–7.10% range. The addition of Er leads to the enhanced density, neutron, and gamma shielding features. In contrast, charged particles' shielding parameters gradually reduce with rising Er contents. These results suggest that Ba1–xErxSnO3 samples can be used in different radiation shielding applications.

In this paper, nitrogen-doped graphene quantum dots (N-GQDs) were combined with Gadolinium ions (Gd3+) by a surface modification to obtain magneto-optical dual-functional N-GQDs/Gd3+ nanoparticles. The morphology of obtained composite was characterized by field emission scanning electron microscopy and transmission electron microscopy. Luminescence and magnetic properties were measured by a fluorescence spectrophotometer and a vibrating sample magnetometer, respectively. Results indicate that well-dispersed spherical N-GQDs/Gd3+ nanoparticles have an average diameter of 7 nm. N-doping significantly increases the luminescence of particles with an optimal luminescence intensity at 20 °C and pH = 9. X-ray photoelectron spectroscopy results indicate that the N-doping introduces pyrrolic N as an electron donor, enhancing fluorescence by increasing the surface electron cloud density of N-GQDs. In addition, density functional theory calculation results reveal that N-doping reduces the band gap of N-GQDs/Gd3+, enabling electronic transitions to higher energy levels and generating more activation sites, thereby enhancing luminescence. Compared to N-GQDs/Gd3+ prepared at 20 °C, the saturated magnetization of particles prepared at 40 °C is 0.85 emu/g, indicating a better magnetic response. The above results suggest that bifunctional nanomaterials N-GQDs/Gd3+ with excellent optical properties and magnetism can be better used for fluorescence and magnetic resonance imaging.

In this work, a series of self-activated KYb(MoO4)2 phosphors with various x at% Er3+ doping concentrations (x = 0.5, 1, 3, 5, 8, 10, 15) was synthesized by the solid–state reaction method. The phase structure of the as-prepared samples was analyzed by X-ray diffraction (XRD), XRD Rietveld refinement and Fourier transform infrared (FT-IR) spectroscopy. The as-prepared samples retain the orthorhombic structure with space group of Pbcn even Er3+ doping concentration up to 15 at%. High-purity upconversion (UC) green emission with green to red intensity ratio of 55 is observed from the as-prepared samples upon the excitation of 980 nm semiconductor laser and the optimum doping concentration of Er3+ ions in the self-activated KYb(MoO4)2 host is revealed as 3 at%. The strong green UC emission is confirmed as a two-photon process based on the power-dependent UC spectra. In addition, the fluorescence intensity ratios (FIRs) of the two thermally-coupled energy levels, namely 2H11/2 and 4S3/2, of Er3+ ions were investigated in the temperature region 300–570 K to evaluate the optical temperature sensor behavior of the sample. The maximum relative sensitivity (SR) is determined to be 0.0069 K−1 at 300 K and the absolute sensitivity (SA) is determined to be 0.0126 K−1 at 300 K. The SA of self-activated KYb(MoO4)2:Er3+ is almost twice that of traditional KY(MoO4)2:Er3+/Yb3+ codoping phosphor. The results demonstrate that Er3+ ions doped self-activated KYb(MoO4)2 phosphor has promising application in visible display, trademark security and optical temperature sensors.